Cas no 2228311-84-8 (methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate)

• Product Name: methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate
• CAS No: 2228311-84-8
• MF: C₁₀H₈ClFO₃
• MW: 230.620125770569
• CID: 5922977
• PubChem ID: 165968309
• Update Time: 2025-05-19

methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-fluoro-β-oxobenzenepropanoate
• methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate
• 2228311-84-8
• EN300-1996623

• Inchi： 1S/C10H8ClFO3/c1-15-9(14)5-8(13)6-3-2-4-7(11)10(6)12/h2-4H,5H2,1H3
• InChI Key： YTEKLHKOGQFEIS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1F)Cl)(=O)CC(=O)OC

Computed Properties

• Exact Mass: 230.0146000g/mol
• Monoisotopic Mass: 230.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate

Introduction to Methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate (CAS No. 2228311-84-8)

Methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate (CAS No. 2228311-84-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents. The presence of both chloro and fluorine substituents in its aromatic ring imparts distinct chemical properties, making it a valuable candidate for further investigation.

The molecular structure of Methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate consists of a propanoate ester moiety linked to a phenyl ring substituted with both chloro and fluoro groups. This specific arrangement contributes to its reactivity and potential biological activity. The compound's chemical formula can be represented as C₉H₉ClFNO₂, reflecting its composition and the types of atoms it contains. Such structural features are often exploited in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. Methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate has been studied for its potential role in inhibiting enzymes involved in inflammatory and metabolic disorders. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit similar or even enhanced biological effects. Preliminary studies have indicated that this compound demonstrates promising activity against certain enzymes, which could be harnessed for therapeutic purposes.

The synthesis of Methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate involves multi-step organic reactions, typically starting from readily available precursors such as 3-chloro-2-fluorobenzaldehyde. The esterification step is crucial, where the aldehyde group is converted into an ester using appropriate coupling reagents under controlled conditions. This process requires careful optimization to ensure high yield and purity, which are essential for subsequent biological evaluations.

The pharmacological profile of Methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate is an area of active research. Early in vitro studies have shown that it interacts with specific targets, potentially leading to therapeutic benefits. For instance, its ability to modulate enzyme activity may translate into anti-inflammatory or anti-diabetic effects. However, further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy in vivo.

The compound's stability and solubility are also critical factors to consider in drug development. Methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate must be stable under various storage conditions and soluble enough to be formulated into a viable drug product. These physicochemical properties are often determined through experimental characterization and can influence the choice of formulation and delivery methods.

In conclusion, Methyl 3-(3-chloro-2-fluorophenyl)-3-oxopropanoate (CAS No. 2228311-84-8) represents a promising lead compound in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further development. As research continues, additional insights into its potential applications will likely emerge, contributing to the advancement of novel therapeutic strategies.